Cas no 2680785-76-4 (2-acetamido-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid)

• Product Name: 2-acetamido-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid
• CAS No: 2680785-76-4
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5649637
• PubChem ID: 165939207
• Update Time: 2025-09-26

2-acetamido-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-2-methyl-3-(1H-1,2,4-triazol-1-yl)propanoic acid
• EN300-28273157
• 2680785-76-4

• Inchi： 1S/C8H12N4O3/c1-6(13)11-8(2,7(14)15)3-12-5-9-4-10-12/h4-5H,3H2,1-2H3,(H,11,13)(H,14,15)
• InChI Key： KLIRNHXFDOUCCW-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C=NC=N1)NC(C)=O)=O

Computed Properties

• Exact Mass: 212.09094026g/mol
• Monoisotopic Mass: 212.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 97.1Ų